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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B1663958

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals encountering issues
during the purification of 1-decanol from reaction mixtures.

Physical and Chemical Properties of 1-Decanol

A summary of key quantitative data for 1-decanol is presented below for easy reference during
the purification process.

Property Value Units

Molecular Formula C10H220

Molecular Weight 158.28 g/mol

Boiling Point 231 °C (at 760 mmHg)[1][2]
~110 °C (at 10 mmHg)[1]

Melting Point 6.4-7 °C[3]

Density 0.829 g/cms3 (at 25 °C)[1]
Solubility in Water 37 mg/L (at 25 °C)

Colorless to light yellow
Appearance ] o
viscous liquid

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1663958?utm_src=pdf-interest
https://www.benchchem.com/product/b1663958?utm_src=pdf-body
https://www.benchchem.com/product/b1663958?utm_src=pdf-body
https://www.benchchem.com/product/b1663958?utm_src=pdf-body
https://www.researchgate.net/post/What-solvent-can-be-used-to-totally-remove-1-decanol
https://www.cheresources.com/invision/topic/20537-impurities-in-ethanol/
https://www.researchgate.net/post/What-solvent-can-be-used-to-totally-remove-1-decanol
https://web.uvic.ca/~berryde/techniques/column%20chrom.pdf
https://www.researchgate.net/post/What-solvent-can-be-used-to-totally-remove-1-decanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

Purification Workflow

The following diagram illustrates a general workflow for the purification of 1-decanol from a
crude reaction mixture. The specific path taken will depend on the nature of the impurities and

the desired final purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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